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Abstract
This technical guide provides a comprehensive analysis of the solubility characteristics of

Solvent Blue 59 (C.I. 61552), an anthraquinone-based dye. Aimed at researchers, scientists,

and professionals in drug development and materials science, this document delves into the

quantitative and qualitative solubility of Solvent Blue 59 in a range of common organic

solvents. The guide explains the underlying chemical principles governing its solubility, offers a

detailed, field-proven experimental protocol for solubility determination, and discusses the

practical implications for its application.

Introduction: Understanding Solvent Blue 59
Solvent Blue 59, chemically known as 1,4-Bis(ethylamino)-9,10-anthraquinone, is a synthetic

dye recognized for its vibrant reddish-blue hue and excellent stability.[1][2] Its molecular

structure is based on an anthraquinone core, a class of compounds known for their use as

colorants.[2][3] The dye finds extensive use in coloring plastics, hydrocarbon solvents, waxes,

printing inks, and coatings.[1][2][4][5] For scientists and researchers, particularly in materials

science and histology where it is used as a stain, a thorough understanding of its solubility is a

critical prerequisite for formulating effective solutions, ensuring process efficiency, and
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achieving desired coloration and performance.[1] This guide provides the foundational data and

procedural knowledge necessary to work effectively with this versatile dye.

Chemical and Physical Properties
The solubility of a compound is intrinsically linked to its molecular structure and physical

properties. The nonpolar, aromatic anthraquinone core combined with the hydrogen-bonding

capability of the ethylamino groups gives Solvent Blue 59 its characteristic solubility profile.

Property Value Source(s)

IUPAC Name
1,4-bis(ethylamino)anthracene-

9,10-dione
[6]

Synonyms
C.I. 61552, Atlasol Blue 2N,

Sudan Blue
[1][2][7]

CAS Number 6994-46-3 [1][2][7]

Molecular Formula C₁₈H₁₈N₂O₂ [1][2][6]

Molecular Weight 294.35 g/mol [1][2][6]

Appearance
Reddish blue or maroon

powder
[1][8]

Melting Point 180-217 °C [1][8]

Solubility Profile of Solvent Blue 59
Qualitative Overview
Solvent Blue 59 is characterized by its excellent solubility in a variety of organic solvents, a

feature attributed to its largely nonpolar molecular structure.[1][9][10] Conversely, it is

immiscible and considered insoluble in water.[2][3] This behavior is predictable: the large,

hydrophobic anthraquinone skeleton dominates the molecule's character, making it amenable

to dissolution in organic media rather than polar, aqueous environments. The ethylamino side

chains provide some capacity for hydrogen bonding, allowing for interaction with moderately

polar solvents like alcohols and ketones, though its highest solubility is observed in non-polar

and chlorinated solvents.
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Quantitative Solubility Data
The following table summarizes the quantitative solubility of Solvent Blue 59 in several

common organic solvents at ambient temperature (20°C). This data is crucial for preparing

stock solutions and formulating solvent-based systems.

Organic Solvent Chemical Class Solubility at 20°C (g/L)

Dichloromethane Chlorinated 171.3

Methylbenzene (Toluene) Aromatic Hydrocarbon 86.3

Butyl Acetate Ester 30.0

Acetone Ketone 15.0

Ethyl Alcohol Alcohol 5.0

Data sourced from Hangzhou Epsilon Chemical Co.,Ltd. Technical Data Sheet.[8]

The data clearly indicates that solubility is highest in the chlorinated solvent dichloromethane

and the aromatic hydrocarbon toluene, and significantly lower in the more polar alcohol.

Caption: Relationship between solvent polarity and Solvent Blue 59 solubility.

Experimental Protocol: Determination of Equilibrium
Solubility
As a self-validating system, a robust experimental protocol is essential for verifying or

determining solubility in novel solvent systems. The most common and reliable approach is the

equilibrium (or saturation) solubility method. This method involves saturating a solvent with the

solute and then quantifying the dissolved amount.

Rationale and Causality
The core principle is to create a saturated solution in thermodynamic equilibrium with an

excess of the solid solute. This ensures that the solvent has dissolved the maximum amount of

solute at a given temperature. Agitation is used to accelerate the process of reaching

equilibrium, while a constant temperature is maintained because solubility is temperature-
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dependent. Centrifugation or filtration is a critical step to separate the saturated supernatant

from the undissolved solid without causing premature precipitation. Quantification of the solute

in a known volume of the supernatant allows for the precise calculation of solubility.

Step-by-Step Methodology
Preparation: Accurately weigh an amount of Solvent Blue 59 powder that is known to be in

excess of its estimated solubility and add it to a sealed, airtight vessel (e.g., a screw-cap

vial).

Solvent Addition: Using a calibrated pipette, add a precise volume (e.g., 5.0 mL) of the

desired organic solvent to the vessel.

Equilibration: Seal the vessel tightly to prevent solvent evaporation. Place the vessel in an

agitator (e.g., orbital shaker or rotator) set to a constant temperature (e.g., 20°C or 25°C).

Agitate the mixture for a period sufficient to reach equilibrium, typically 24 to 48 hours.

Phase Separation: After equilibration, allow the vessel to stand undisturbed at the constant

temperature to let the excess solid settle. To ensure complete separation of the undissolved

solid, centrifuge the vessel at a moderate speed (e.g., 5000 rpm for 15 minutes).

Sample Extraction: Carefully extract a precise volume (e.g., 1.0 mL) of the clear supernatant

(the saturated solution) using a calibrated pipette. Take care not to disturb the solid pellet at

the bottom.

Quantification (Gravimetric Method):

Dispense the extracted supernatant into a pre-weighed, dry vial.

Evaporate the solvent completely under a gentle stream of nitrogen or in a vacuum oven

at a temperature below the dye's decomposition point.

Once the solvent is fully evaporated, re-weigh the vial containing the dry dye residue.

Calculation: Calculate the solubility using the following formula:

Solubility (g/L) = [(Weight of vial + dye) - (Weight of empty vial)] / (Volume of supernatant

extracted in L)
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Caption: Experimental workflow for determining equilibrium solubility.
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Safety and Handling
Solvent Blue 59 is classified as a hazardous substance and requires careful handling.[3]

Hazards: It may cause skin irritation (H315), serious eye irritation (H319), and respiratory

irritation (H335).[6] It is a combustible solid, and fine dust can form explosive mixtures with

air.[3]

Handling: Always handle in a well-ventilated area.[11] Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a dust mask or

respirator.[3] Avoid creating dust. Bond and ground equipment when transferring powder to

prevent electrostatic charge build-up.[3]

Storage: Store in a cool, dry, well-ventilated area in tightly sealed original containers, away

from incompatible materials such as strong oxidizing agents.[3]

Conclusion
The solubility of Solvent Blue 59 is a key determinant of its utility across various scientific and

industrial domains. It exhibits high solubility in non-polar organic solvents like dichloromethane

and toluene and is practically insoluble in water. This behavior is directly linked to its nonpolar

anthraquinone structure. The provided quantitative data serves as a critical reference for

formulation, while the detailed experimental protocol offers a reliable method for in-house

solubility determination in other solvent systems. Adherence to proper safety protocols is

mandatory when handling this compound to mitigate potential health risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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